Cas no 3029-40-1 (Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-)

Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis- structure
3029-40-1 structure
Product Name:Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-
CAS No:3029-40-1
MF:C20H18
MW:258.356925487518
CID:305569
PubChem ID:5377501
Update Time:2025-04-19

Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-
    • 1,8-DIPHENYL-1,3,5,7-OCTATETRAENE
    • all-trans-
    • 1,8-Diphenyloctatetraene
    • CS-0435184
    • EINECS 221-198-7
    • 3029-40-1
    • 1,3,5,7-Octatetraene, 1,8-diphenyl-
    • (1E ,3E ,5E ,7E )-1,8-Diphenylocta-1,3,5,7-tetraene
    • .alpha.,.omega.-Diphenyloctatetraene
    • AKOS024319701
    • Benzene, 1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-
    • NSC 10212
    • 8-Phenyl-1,3,5,7-octatetraenyl]benzene
    • 1,3,5,7-Octatetraene, 1,8-diphenyl-, (all-E)-
    • Benzene, 1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-, (all-E)-
    • [(1E,3E,5E,7E)-8-phenylocta-1,3,5,7-tetraenyl]benzene
    • (1E,3E,5E,7E)-1,8-Diphenylocta-1,3,5,7-tetraene
    • 1,8-Diphenylocta-1,3,5,7-tetraene
    • ZENGMMQJMCPHTK-FPPPDJHPSA-N
    • 22828-29-1
    • Inchi: 1S/C20H18/c1(3-7-13-19-15-9-5-10-16-19)2-4-8-14-20-17-11-6-12-18-20/h1-18H/b3-1+,4-2+,13-7+,14-8+
    • InChI Key: ZENGMMQJMCPHTK-FPPPDJHPSA-N
    • SMILES: C1(/C=C/C=C/C=C/C=C/C2C=CC=CC=2)C=CC=CC=1

Computed Properties

  • Exact Mass: 258.14100
  • Monoisotopic Mass: 258.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Yellow crystals or tablets
  • Density: 1.023
  • Melting Point: 235-237℃
  • Boiling Point: 444.9°Cat760mmHg
  • Flash Point: 250.2°C
  • Refractive Index: 1.645 
  • PSA: 0.00000
  • LogP: 5.52560

Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis- Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1505854-1g
(1E,3E,5E,7E)-1,8-Diphenylocta-1,3,5,7-tetraene
3029-40-1 98%
1g
¥12566.00 2024-08-02
A2B Chem LLC
AB39092-1g
1,8-Diphenylocta-1,3,5,7-tetraene
3029-40-1 >99%
1g
$4267.00 2024-04-20
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd